1-Methyl-4-(1-methyl-1H-pyrrol-2-yl)pyridin-1-ium iodide

• CAS No.: 180692-30-2
• Molecular Formula: C11H13IN2
• Molecular Weight: 300.14 g/mol
• IUPAC Name: 1-methyl-4-(1-methylpyrrol-2-yl)pyridin-1-ium;iodide
• InChI: InChI=1S/C11H13N2.HI/c1-12-8-5-10(6-9-12)11-4-3-7-13(11)2;/h3-9H,1-2H3;1H/q+1;/p-1
• InChI Key: IBTJISHKLFVLFV-UHFFFAOYSA-M
• Canonical SMILES: CN1C=CC=C1C2=CC=[N+](C=C2)C.[I-]

Description

1-Methyl-4-(1-methyl-1H-pyrrol-2-yl)pyridin-1-ium iodide is a heterocyclic organic compound It consists of a pyridine ring substituted with a 1-methyl-1H-pyrrol-2-yl group and an iodide ion

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-4-(1-methyl-1H-pyrrol-2-yl)pyridin-1-ium iodide typically involves the reaction of 1-methylpyrrole with a pyridine derivative under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and time, are optimized to achieve a high yield of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction conditions, leading to consistent product quality and higher yields. The use of automated systems in industrial production ensures efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-4-(1-methyl-1H-pyrrol-2-yl)pyridin-1-ium iodide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of reduced derivatives of the compound.

Substitution: The iodide ion can be substituted with other nucleophiles, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide. The reactions are typically carried out under acidic or basic conditions.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used under controlled conditions.

Substitution: Nucleophiles such as halides, cyanides, or amines can be used in substitution reactions, often in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or ketone derivatives, while substitution reactions can produce a variety of substituted pyridine derivatives.

Scientific Research Applications

1-Methyl-4-(1-methyl-1H-pyrrol-2-yl)pyridin-1-ium iodide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 1-Methyl-4-(1-methyl-1H-pyrrol-2-yl)pyridin-1-ium iodide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules.

Comparison with Similar Compounds

Similar Compounds

1-Methyl-1H-pyrrole-2-carbaldehyde: A related compound with a similar pyrrole structure.

4-Methylpyridine: Another pyridine derivative with different substituents.

1-Methyl-2-pyrrolidinone: A compound with a pyrrolidinone ring instead of a pyrrole ring.

Uniqueness

1-Methyl-4-(1-methyl-1H-pyrrol-2-yl)pyridin-1-ium iodide is unique due to its specific combination of a pyridine and pyrrole ring, which imparts distinct chemical and biological properties